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Compound Name: Benzyltrimethylammonium iodide

Cat. No.: B1210621

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyltrimethylammonium iodide is a quaternary ammonium salt that sees application in
various chemical and biological research areas. As a member of the quaternary ammonium
compound (QAC) family, it possesses a positively charged nitrogen atom bonded to four
organic substituents. This structural feature imparts unique properties, including its utility as a
phase transfer catalyst and its notable biological activity. This guide provides a comprehensive
overview of the chemical and physical properties of Benzyltrimethylammonium iodide,
detailed experimental protocols for its synthesis, purification, and characterization, and an
exploration of its known biological mechanism of action.

Chemical and Physical Properties

Benzyltrimethylammonium iodide is a white to off-white crystalline solid.[1] It is sensitive to
light and hygroscopic, meaning it readily absorbs moisture from the air.[2] Upon exposure to
light or air, it can gradually turn yellow.[2] The compound is soluble in water and alcohol.[2]

A summary of its key quantitative properties is presented in Table 1.

Table 1: Physicochemical Properties of Benzyltrimethylammonium lodide
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Property Value Source

Molecular Formula C1oH16IN [21[3114]

Molecular Weight 277.15 g/mol [2][4]

_ _ 178-179 °C (with

Melting Point B [2]
decomposition)
White to off-white crystalline

Appearance [1]
powder

Solubility Soluble in water and alcohol [2]

CAS Number 4525-46-6 [4]
LRRIQNMXIDXNIM-

InChlKey [5]

UHFFFAOYSA-M

Experimental Protocols
Synthesis of Benzyltrimethylammonium lodide

A reliable method for the synthesis of Benzyltrimethylammonium iodide is through the

quaternization of N,N-dimethylbenzylamine with methyl iodide. The following protocol is

adapted from a well-established procedure.[2]

Materials:

Methyl iodide

Equipment:

e Three-necked flask

N,N-dimethylbenzylamine

Commercial absolute ethanol

Anhydrous ether
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Dropping funnel

Reflux condenser

Stirrer

Heating mantle

Erlenmeyer flask

Suction filtration apparatus (Buchner funnel, filter flask)
Procedure:

In a three-necked flask equipped with a stirrer, dropping funnel, and reflux condenser,
dissolve 135 g (1 mole) of N,N-dimethylbenzylamine in 200 ml of commercial absolute
ethanol.

Protect the openings of the dropping funnel and condenser from atmospheric moisture using
drying tubes.

While stirring the solution rapidly, slowly add 190 g (1.34 moles) of methyl iodide from the
dropping funnel at a rate that causes gentle refluxing.

After the addition is complete (approximately 30 minutes), heat the solution to a boil under
reflux for an additional 30 minutes.

Transfer the reaction mixture to a 2-liter Erlenmeyer flask, rinsing the reaction flask with an
additional 25 ml of absolute ethanol.

Allow the solution to cool to room temperature, which will cause a significant portion of the
product to crystallize.

Precipitate the remaining product by adding 1 liter of anhydrous ether with stirring.
Collect the crystalline product by suction filtration.

Wash the crystals with two 100-ml portions of anhydrous ether.
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e Dry the purified Benzyltrimethylammonium iodide in air at room temperature.

Purification by Recrystallization

For most purposes, the product from the synthesis protocol is of sufficient purity.[2] However,
for applications requiring higher purity, recrystallization can be performed.

Materials:
e Crude Benzyltrimethylammonium iodide
o Absolute ethanol

Equipment:

Erlenmeyer flasks

Heating mantle or hot plate

Ice bath

Suction filtration apparatus
Procedure:

e Dissolve the crude Benzyltrimethylammonium iodide in a minimal amount of hot absolute
ethanol in an Erlenmeyer flask.

e Once fully dissolved, allow the solution to cool slowly to room temperature to promote the
formation of large crystals.

o Further, cool the flask in an ice bath to maximize the yield of the recrystallized product.
o Collect the purified crystals by suction filtration.
e Wash the crystals with a small amount of ice-cold absolute ethanol.

» Dry the crystals under vacuum to remove any residual solvent.
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Analytical Characterization

Objective: To confirm the chemical structure of Benzyltrimethylammonium iodide.
Instrumentation:

 NMR Spectrometer (e.g., 400 MHz or higher)

e 5mm NMR tubes

Sample Preparation:

» Dissolve approximately 10-20 mg of the purified Benzyltrimethylammonium iodide in a
suitable deuterated solvent (e.g., Deuterated Chloroform (CDCIs) or Deuterated Dimethyl
Sulfoxide (DMSO-ds)).

o Transfer the solution to an NMR tube.

IH NMR Spectroscopy Parameters (Typical):

Pulse Program: Standard single pulse (zg30)

Number of Scans: 16-64

Relaxation Delay: 1-2 seconds

Spectral Width: 0-12 ppm

Temperature: 298 K

13C NMR Spectroscopy Parameters (Typical):

Pulse Program: Proton-decoupled (zgpg30)

Number of Scans: 1024 or more (due to the low natural abundance of 13C)

Relaxation Delay: 2-5 seconds

Spectral Width: 0-200 ppm
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e Temperature: 298 K

Objective: To identify the functional groups present in Benzyltrimethylammonium iodide.
Instrumentation:

o Fourier Transform Infrared (FTIR) Spectrometer

o KBr (Potassium Bromide) plates or ATR (Attenuated Total Reflectance) accessory
Sample Preparation (KBr Pellet Method):

e Thoroughly mix a small amount (1-2 mg) of the dry sample with approximately 100-200 mg
of dry KBr powder in an agate mortar and pestle.

e Press the mixture into a transparent pellet using a hydraulic press.

e Place the pellet in the sample holder of the FTIR spectrometer.

Data Acquisition:

e Scan Range: 4000-400 cm~—1

e Resolution: 4 cm~1

e Number of Scans: 16-32

Objective: To determine the mass-to-charge ratio of the benzyltrimethylammonium cation.
Instrumentation:

o Mass Spectrometer with an Electrospray lonization (ESI) source

Sample Preparation:

e Prepare a dilute solution of Benzyltrimethylammonium iodide (e.g., 1-10 pg/mL) in a
suitable solvent such as methanol or acetonitrile/water.

ESI-MS Parameters (Typical for Positive lon Mode):
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 lonization Mode: Electrospray lonization (ESI), Positive
e Capillary Voltage: 3-4 kV

o Cone Voltage: 20-40 V

o Desolvation Temperature: 100-150 °C

e Source Temperature: 100-120 °C

e Mass Range: m/z 50-500

Reactivity and Stability

Benzyltrimethylammonium iodide is a stable salt under normal conditions. However, it is
sensitive to light and moisture and should be stored in a cool, dark, and dry place.[2] When
heated to decomposition, it can emit toxic fumes of nitrogen oxides (NOx), ammonia (NHs), and
iodide.[6] As a quaternary ammonium salt, the C-N bonds can be cleaved under certain
reaction conditions, allowing it to participate in various organic transformations.

Biological Activity and Mechanism of Action

Quaternary ammonium compounds, including Benzyltrimethylammonium iodide, are widely
recognized for their antimicrobial properties.[7] They are classified as anti-infective and
surface-active agents.[3]

The primary mechanism of action of QACs against bacteria involves the disruption of the cell
membrane. The positively charged quaternary ammonium cation interacts with the negatively
charged components of the bacterial cell membrane, leading to a loss of membrane integrity,
leakage of cytoplasmic contents, and ultimately cell death.

While specific interactions with mammalian signaling pathways have not been extensively
documented for Benzyltrimethylammonium iodide, recent research on QACs has indicated
that at sub-inhibitory concentrations, they may play a role in promoting the transfer of antibiotic
resistance genes between bacteria.[8] This process can be influenced by bacterial quorum
sensing signals like autoinducer-2 (Al-2), suggesting an indirect interaction with bacterial
communication pathways.[8]
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Below is a diagram illustrating the general mechanism of action of quaternary ammonium
compounds on bacterial cells.

General Mechanism of Action of Quaternary Ammonium Compounds

Quaternary Ammonium Compound (QAC)

Benzyltrimethylammonium Cation

(Positively Charged)

Electrostatic Interaction

Bacterial Cell
Cell Membrane
(Negatively Charged)
Causes
eads to
Results in

Click to download full resolution via product page

Caption: Mechanism of bacterial cell disruption by a quaternary ammonium compound.
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Conclusion

Benzyltrimethylammonium iodide is a quaternary ammonium salt with well-defined chemical
and physical properties. Its synthesis and purification are straightforward, and its structure can
be readily confirmed by standard analytical techniques. The primary biological activity of
Benzyltrimethylammonium iodide, consistent with other QACs, is its antimicrobial action
through the disruption of bacterial cell membranes. While its direct role in specific mammalian
signaling pathways is not well-documented, its impact on bacterial systems, including the
potential to influence antibiotic resistance, warrants further investigation. This guide provides a
foundational resource for researchers working with this compound, offering detailed protocols
and a summary of its key characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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